2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide

• Molecular Formula: C13H16Cl2N2O3
• Molecular Weight: 319.18 g/mol
• IUPAC Name: 2-[2-[(2,5-dichlorophenoxy)methyl]morpholin-4-yl]acetamide
• InChI: InChI=1S/C13H16Cl2N2O3/c14-9-1-2-11(15)12(5-9)20-8-10-6-17(3-4-19-10)7-13(16)18/h1-2,5,10H,3-4,6-8H2,(H2,16,18)
• InChI Key: MQMZUGXKOMMLLQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC(=O)N)COC2=C(C=CC(=C2)Cl)Cl

Description

2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide is a synthetic acetamide derivative featuring a morpholino ring and a 2,5-dichlorophenoxy moiety. The morpholino group (a six-membered saturated ring containing one oxygen and one nitrogen atom) enhances solubility and metabolic stability, while the dichlorophenoxy substituent may contribute to bioactivity, particularly in agrochemical or pharmaceutical contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide typically involves the reaction of 2,5-dichlorophenol with formaldehyde to form 2,5-dichlorophenoxymethyl chloride. This intermediate is then reacted with morpholine to yield 2-(2,5-dichlorophenoxymethyl)morpholine. Finally, the acetamide group is introduced through a reaction with chloroacetamide under basic conditions.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and optimized reaction conditions to ensure maximum yield and purity. The reactions are typically carried out in large reactors with precise control over temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions

2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorinated positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-(2-((3-Chlorophenoxy)methyl)morpholino)acetamide (CAS 1706459-63-3)

This analog () replaces the 2,5-dichlorophenoxy group with a 3-chlorophenoxy substituent. Key differences include:

• Electron-Withdrawing Effects : The 2,5-dichloro substitution enhances electron withdrawal, which may stabilize interactions with auxin receptors or enzymes.

WH7 (2-(4-chloro-2-methylphenoxy)-N-(4-H-1,2,4-triazol-3-yl)acetamide)

WH7 () shares the acetamide backbone but replaces the morpholino ring with a triazole group. Key distinctions:

• Solubility: The morpholino group in the target compound likely improves water solubility compared to WH7’s triazole.
• Target Specificity: WH7’s triazole may engage in hydrogen bonding with plant auxin receptors, while the morpholino ring could modulate pharmacokinetics (e.g., blood-brain barrier penetration).

Compound 533 (2-(2,4-dichlorophenoxy)-N-(4-methylpyridin-2-yl)acetamide)

This compound () has a pyridinyl acetamide structure with a 2,4-dichlorophenoxy group. Differences include:

• Aromatic vs.
• Chlorine Substitution : The 2,5-dichloro configuration in the target compound may offer distinct steric and electronic profiles compared to 2,4-dichloro.

Comparative Data Table

Compound Name	Molecular Weight	Chlorine Substituents	Key Functional Groups	Inferred Bioactivity
2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide	~356.2	2,5-dichlorophenoxy	Morpholino, acetamide	Potential herbicide/auxin
2-(2-((3-Chlorophenoxy)methyl)morpholino)acetamide	~284.7	3-chlorophenoxy	Morpholino, acetamide	Reduced activity vs. dichloro analogs
WH7	~269.7	4-chloro-2-methylphenoxy	Triazole, acetamide	Synthetic auxin agonist
Compound 533	~325.2	2,4-dichlorophenoxy	Pyridinyl, acetamide	Herbicidal activity

Research Findings and Mechanistic Insights

• Chlorine Position Matters: 2,5-dichloro substitution (target compound) may optimize receptor binding compared to mono-chloro () or 2,4-dichloro (compound 533) due to enhanced electron withdrawal and steric alignment .
• Morpholino Advantage: The morpholino ring likely improves pharmacokinetics (e.g., solubility, half-life) relative to WH7’s triazole or compound 533’s pyridine, as seen in pharmaceutical design .

Biological Activity

The compound 2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide is a derivative featuring a morpholine ring and a dichlorophenoxy moiety. This structure suggests potential biological activity, particularly in pharmacological contexts. This article reviews the biological activities associated with this compound, including its interactions with various biological targets, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide can be depicted as follows:

• Molecular Formula : C₁₃H₁₈Cl₂N₂O₂
• Molecular Weight : 307.20 g/mol
• IUPAC Name : 2-(2-((2,5-dichlorophenoxy)methyl)morpholino)acetamide

This compound's unique structure allows for interactions with various biological targets, particularly receptors and enzymes.

Anticancer Activity

Research indicates that compounds with similar structures exhibit significant anticancer properties. For example, derivatives containing phenoxy groups have shown potent antiproliferative effects against various cancer cell lines. In a study involving phenoxyalkyl derivatives, one compound exhibited an IC50 value of 0.29 μM against ovarian cancer cells (OVCAR-4) and 0.35 μM against breast cancer cells (MDA-MB-468) . This highlights the potential of the dichlorophenoxy moiety in enhancing anticancer activity.

Compound	Cell Line	IC50 (μM)	Reference
1	OVCAR-4	0.29
2	MDA-MB-468	0.35

Receptor Binding Affinity

The compound is hypothesized to interact with sigma receptors, which are implicated in various neurological processes. A related compound demonstrated high affinity for the sigma-1 receptor (Ki = 42 nM), indicating that modifications to the morpholine structure can enhance receptor selectivity and activity . Such interactions are critical for developing drugs targeting neurodegenerative diseases.

The mechanisms through which 2-(2-((2,5-Dichlorophenoxy)methyl)morpholino)acetamide exerts its biological effects include:

• Inhibition of Cell Proliferation : Similar compounds have been shown to arrest the cell cycle at specific phases, particularly in cancer cells.
• Receptor Modulation : The binding affinity to sigma receptors suggests potential roles in pain modulation and neuroprotection.
• Anti-inflammatory Effects : Some derivatives exhibit anti-inflammatory properties, which can be beneficial in treating conditions like arthritis or neuroinflammation.

Case Studies

A notable case study involved a series of phenoxyalkyl derivatives where one compound exhibited significant activity against breast cancer cell lines by inhibiting VEGF levels and affecting cell cycle progression . The presence of the phenoxy group was crucial for maintaining this activity, demonstrating how structural components influence biological outcomes.